Cas no 21563-29-1 (4-Bromo-1,8-naphthalic anhydride)

• Product Name: 4-Bromo-1,8-naphthalic anhydride
• CAS No: 21563-29-1
• MF: C₁₂H₅BrO₃
• MW: 277.070302724838
• MDL: MFCD00006927
• CID: 51809
• PubChem ID: 3663371
• Update Time: 2025-04-18

4-Bromo-1,8-naphthalic anhydride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1,8-naphthalic anhydride
• 2-Bromnaphthalin-1,8-dicarbonsaeure
• 2-Brom-naphthalin-1,8-dicarbonsaeure-anhydrid
• 2-bromo-1,8-naphthalic anhydride
• 2-bromo-naphthalene-1,8-dicarboxylic acid-anhydride
• 2-bromonaphthalic anhydride
• 4-Bromo-1,8-naphthal
• 4-BROMO-1,8-NAPHTHALENEDICARBOXYLIC ANHYDRIDE
• 4-Bromobenzo[de]isochromene-1,3-dione
• 4-Bromonaphthalene-1,8-dicarboxylic anhydride
• 6-BROMO-BENZO[DE]ISOCHROMENE-1,3-DIONE
• 8-bromo-1,8-naphthalic anhydride
• bromo-1,8 naphthalic a
• 21563-29-1
• 4-Bromo-1H,3H-naphtho[1,8-cd]pyran-1,3-dione
• 6-bromo-3-oxatricyclo[7.3.1.05,13]trideca-1(12),5,7,9(13),10-pentaene-2,4-dione
• bromonaphtalic anhydride
• CS-0120040
• EN300-11686124
• MFCD01013787
• 4-bromo-1H,3H-benzo[de]isochromene-1,3-dione
• AKOS024462891
• 12-bromo-3-oxatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaene-2,4-dione
• D97432
• DS-7438
• 2-Bromonaphthalene-1,8-dicarboxylic Anhydride
• SY032690
• SCHEMBL322393
• 12-bromo-3-oxatricyclo[7.3.1.0?,(1)(3)]trideca-1(13),5,7,9,11-pentaene-2,4-dione
• 6-BROMO-3-OXATRICYCLO[7.3.1.0?,(1)(3)]TRIDECA-1(13),5,7,9,11-PENTAENE-2,4-DIONE

• MDL： MFCD00006927
• Inchi： 1S/C12H5BrO3/c13-8-5-4-6-2-1-3-7-9(6)10(8)12(15)16-11(7)14/h1-5H
• InChI Key： TZUREPOYENXNME-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC=CC3C(=O)OC(C=1C2=3)=O

Computed Properties

• Exact Mass: 275.94200
• Monoisotopic Mass: 275.942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 3.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.8±0.1 g/cm3
• Melting Point: 217-219°C
• Boiling Point: 467.2°C at 760 mmHg
• Flash Point: 236.3±24.0 °C
• Refractive Index: 1.733
• PSA: 43.37000
• LogP: 2.91290
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-Bromo-1,8-naphthalic anhydride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes 1,8-naphthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives 1,8-naphthalic anhydrides